Cas no 1261467-10-0 (2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl)

• Product name: 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261467-10-0
• MF: C₁₄H₉BrClF₃
• MW: 349.573472738266
• CID: 4992754

2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9BrClF3/c15-8-10-7-12(16)5-6-13(10)9-1-3-11(4-2-9)14(17,18)19/h1-7H,8H2
• InChI Key： AZLGHSLCJHKMMF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C1C=CC(C(F)(F)F)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 0
• XLogP3: 5.6

Additional information on 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl

Introduction to 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl (CAS No. 1261467-10-0)

2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl (CAS No. 1261467-10-0) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This biphenyl derivative features a unique combination of functional groups, including a bromomethyl group, a chlorine atom, and a trifluoromethyl group, which endow it with a wide range of chemical reactivity and biological properties.

The bromomethyl group in 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl serves as a reactive site for various chemical transformations, such as nucleophilic substitution reactions and cross-coupling reactions. This makes the compound an excellent starting material for the synthesis of more complex molecules, including pharmaceutical intermediates and functional materials. The chlorine atom and trifluoromethyl group further enhance the compound's reactivity and stability, making it suitable for a variety of applications.

In recent years, 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl has gained attention in the pharmaceutical industry due to its potential as a building block for the development of new drugs. The presence of the bromomethyl group allows for the introduction of diverse functional groups through substitution reactions, enabling the synthesis of compounds with tailored biological activities. For instance, researchers have utilized this compound to synthesize novel inhibitors of specific enzymes and receptors, which are crucial for treating various diseases.

One notable application of 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl is in the development of anticancer drugs. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, which are important properties for effective drug candidates. Studies have shown that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines, making them promising candidates for further preclinical and clinical evaluation.

Beyond its pharmaceutical applications, 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl has also found use in materials science. The unique combination of functional groups makes it an ideal precursor for the synthesis of advanced materials with tailored properties. For example, researchers have used this compound to develop novel polymers and coatings with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of bromobenzene derivatives with substituted phenols followed by functional group modifications. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of producing this compound.

Recent research has also focused on optimizing the properties of 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl through structural modifications. For instance, substituting different halogens or functional groups on the biphenyl scaffold can significantly alter the compound's reactivity and biological activity. This approach has led to the discovery of new derivatives with improved pharmacological profiles and broader therapeutic applications.

In conclusion, 2-Bromomethyl-4-chloro-4'-(trifluoromethyl)biphenyl (CAS No. 1261467-10-0) is a highly versatile compound with significant potential in both pharmaceutical research and materials science. Its unique combination of functional groups provides a robust platform for developing novel drugs and advanced materials with tailored properties. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific and industrial fields.